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Compound of Interest

Compound Name: Nitrosonium hexafluoroantimonate

Cat. No.: B093022 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of highly

reactive chemical compounds is paramount. Nitrosonium hexafluoroantimonate (CAS No.

16941-06-3), a powerful oxidizing and electrophilic fluorinating agent, necessitates stringent

safety protocols.[1] This guide provides an in-depth overview of its safety data, handling

precautions, and emergency procedures, compiled from various safety data sheets (SDS) and

chemical information sources.

Chemical Identification and Properties
Nitrosonium hexafluoroantimonate is an inorganic compound with the chemical formula

NOSbF₆.[1][2] It is typically a colorless or white solid, possibly in powder form, with a strong,

pungent odor.[1][3] It is known to be sensitive to moisture.[4]

Table 1: Chemical Identification
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Identifier Value Source(s)

Chemical Name
Nitrosonium
hexafluoroantimonate

[1][2][5]

Synonyms Nitrosyl hexafluoroantimonate [4][6][7]

CAS Number 16941-06-3 [2][4][5]

Molecular Formula F₆NOSb [2]

Molecular Weight 265.76 g/mol [2][8]

| InChI Key | AMGJCGWYCZRXHS-UHFFFAOYSA-H |[2][8] |

Table 2: Physical and Chemical Properties

Property Value Source(s)

Physical State Solid, Powder [3][5][6]

Appearance White / Colorless [1][6]

Odor Strong, pungent [1]

Solubility

Insoluble in water at room

temperature; Soluble in

trifluoromethanesulfonic acid

and other organic solvents.

[1]

Stability

Stable under normal

conditions, but moisture

sensitive.

[4]

| Flash Point | Not applicable |[3] |

Hazard Identification and Classification
This compound is classified as hazardous. It is harmful if swallowed or inhaled, causes severe

skin burns and eye damage, and is toxic to aquatic life with long-lasting effects.[2][5][8][9]
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Table 3: GHS Hazard Classification

Hazard Class Category GHS Code Description Source(s)

Acute Toxicity,
Oral

Category 4 H302
Harmful if
swallowed

[2][5][8][9]

Acute Toxicity,

Inhalation
Category 4 H332

Harmful if

inhaled
[2][5][8]

Skin

Corrosion/Irritatio

n

Category 1B H314

Causes severe

skin burns and

eye damage

[4][5]

Serious Eye

Damage/Irritation
Category 1 -

Causes severe

eye damage
[4]

| Hazardous to the Aquatic Environment, Long-term | Chronic 2 | H411 | Toxic to aquatic life

with long lasting effects |[2][5][8][9] |

Table 4: Hazard and Precautionary Statements
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Code Statement Source(s)

H302+H332
Harmful if swallowed or if
inhaled.

[3]

H314
Causes severe skin burns and

eye damage.
[5]

H411
Toxic to aquatic life with long

lasting effects.
[2][9]

P260/P261 Do not breathe dust/fume. [2][5][9]

P270
Do not eat, drink or smoke

when using this product.
[2][5][9]

P271
Use only outdoors or in a well-

ventilated area.
[2][5][9]

P273
Avoid release to the

environment.
[2][5][9]

P280

Wear protective gloves,

protective clothing, eye

protection and face protection.

[5]

P301+P317
IF SWALLOWED: Get medical

help.
[2][9]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[2][9]

| P501 | Dispose of contents/container to an appropriate treatment and disposal facility. |[2][9] |

Experimental and Handling Protocols
While specific experimental protocols for the use of Nitrosonium hexafluoroantimonate as a

reagent are beyond the scope of a safety data sheet, any such protocol must incorporate the

following safety and handling procedures.
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Safe Handling Procedures

Ventilation: Always handle in a well-ventilated area or under a chemical fume hood.[1][4][5]

[6]

Personal Contact: Avoid all personal contact, including inhalation of dust and contact with

skin and eyes.[1][5]

Ignition Sources: Avoid smoking, naked lights, or other sources of ignition.[5] Use non-

sparking tools.[2]

Hygienic Practices: Do not eat, drink, or smoke in the handling area.[2][5] Wash hands

thoroughly with soap and water after handling.[5] Contaminated work clothes should be

laundered separately before reuse.[5]

Water Reaction: To avoid a violent reaction, ALWAYS add the material to water and NEVER

the other way around.[5]

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5] Refer to EN 166

standards.[5]

Skin Protection: Wear chemical-impermeable gloves (e.g., EN 374) and protective clothing

(EN 340).[5][9]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a suitable

respirator.

Footwear: Use footwear that protects against chemicals (EN 13832).[5]
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Key Sections of a Safety Data Sheet (SDS)

1. Identification

2. Hazard(s) Identification

3. Composition/Information

4. First-Aid Measures

5. Fire-Fighting Measures

6. Accidental Release Measures

7. Handling and Storage

8. Exposure Controls/PPE

9. Physical & Chemical Properties

10. Stability & Reactivity

11. Toxicological Information

12. Ecological Information

13. Disposal Considerations

14. Transport Information

15. Regulatory Information

16. Other Information

Click to download full resolution via product page

Caption: Logical flow of information in a Safety Data Sheet.
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Emergency Procedures
First-Aid Measures

If Inhaled: Remove the person to fresh air.[9] If breathing is difficult, administer oxygen.[9] If

breathing has stopped, provide artificial respiration, but avoid mouth-to-mouth resuscitation.

[9] Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing.[9] Wash the affected area with

plenty of soap and water.[9] Seek medical attention.

Eye Contact: Rinse immediately and thoroughly with pure water for at least 15 minutes,

including under the eyelids.[4][9] Seek immediate medical attention.[4]

If Swallowed: Rinse the mouth with water.[2][9] Do not induce vomiting.[4][9] If the person is

conscious, give 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person.[9] Call a poison control center or doctor immediately.[4][9]

Spill and Leak Procedures

Minor Spills: Clean up spills immediately.[5] Use dry clean-up procedures and avoid

generating dust.[5] Place the material in a suitable, labeled container for disposal.[5]

Major Spills: Evacuate personnel from the area and move upwind.[5] Alert the fire brigade or

emergency services.[5] Wear a self-contained breathing apparatus and full protective gear.

[5] Prevent the spill from entering drains or water courses.[5] Contain the spill with sand,

earth, or vermiculite.[5] Collect the recoverable product into labeled containers.[5]

Storage and Disposal
Storage

Store in original, tightly sealed containers.[2][5]

Keep in a cool, dry, and well-ventilated area.[2][4][5]

The substance is moisture-sensitive; protect it from exposure to moist air or water.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.chemicalbook.com/msds/nitrosonium-hexafluoroantimonate.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.echemi.com/produce/pr23061737692-nitrosonium-hexafluoroantimonate.html
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC5278.pdf
https://www.fishersci.com/store/msds?partNumber=AC383730250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store away from incompatible materials such as strong oxidizing agents.[4]

Disposal

Disposal must be conducted at an appropriate treatment and disposal facility.[2][9]

All disposal practices must comply with applicable local, state, and federal laws and

regulations.[2][9]
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Safe Handling Workflow for Hazardous Chemicals

Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Response

Review SDS & 
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Work Area (Fume Hood)

Retrieve Chemical 
from Storage
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Following SOP

Return Unused Chemical 
to StorageSpill or Exposure Occurs

Decontaminate 
Work Area & Equipment

Segregate & Label 
Chemical Waste

Dispose of Waste 
per Regulations

Follow Emergency 
Procedures (SDS)

Report Incident
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Caption: General workflow for safely handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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